Cas no 2137844-31-4 (2-(4-bromophenoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid)

• Product Name: 2-(4-bromophenoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CAS No: 2137844-31-4
• MF: C₂₄H₂₀BrNO₅
• MW: 482.323306083679
• CID: 6389372
• PubChem ID: 165800984
• Update Time: 2025-05-24

2-(4-bromophenoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-658289
• 2137844-31-4
• 2-(4-bromophenoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C24H20BrNO5/c25-15-9-11-16(12-10-15)31-22(23(27)28)13-26-24(29)30-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,26,29)(H,27,28)
• InChI Key： MAFHFTSURVAXAO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C(=O)O)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 481.05249g/mol
• Monoisotopic Mass: 481.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(4-bromophenoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

Comprehensive Overview of 2-(4-bromophenoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 2137844-31-4)

The compound 2-(4-bromophenoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 2137844-31-4) is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 4-bromophenoxy group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

In recent years, the demand for Fmoc-protected amino acids like 2-(4-bromophenoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid has surged, driven by advancements in peptide-based therapeutics. This compound is particularly relevant in the context of targeted drug delivery systems and bioconjugation strategies, which are hot topics in modern pharmacology. Its bromophenoxy moiety also offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry.

From a synthetic perspective, CAS No. 2137844-31-4 is often discussed in forums and research papers addressing amino acid derivatives and protecting group strategies. The Fmoc group is favored for its stability under basic conditions and ease of removal, which aligns with the growing trend toward green chemistry and sustainable synthesis methods. Laboratories focusing on high-throughput screening or combinatorial chemistry may find this compound especially useful due to its compatibility with automated synthesis platforms.

Another area of interest is the compound's potential role in biomaterial engineering. With the rise of personalized medicine, researchers are exploring how Fmoc-amino acids can be incorporated into hydrogels or other scaffolds for tissue engineering. The 4-bromophenoxy group's hydrophobic properties may contribute to the self-assembly of such materials, a topic frequently searched in academic databases.

Quality control and analytical characterization of 2-(4-bromophenoxy)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid are critical for ensuring reproducibility in research. Techniques like HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity and structure. These methods are often queried by users seeking to validate their synthesis protocols or troubleshoot issues related to peptide coupling efficiency.

In summary, CAS No. 2137844-31-4 represents a key player in the toolkit of synthetic chemists and pharmaceutical developers. Its relevance to peptide therapeutics, bioconjugation, and biomaterials ensures its continued importance in cutting-edge research. As the scientific community increasingly prioritizes precision medicine and sustainable synthesis, compounds like this will remain at the forefront of innovation.